Cas no 62269-03-8 (Butanamide, 2-[(2-nitrophenyl)hydrazono]-3-oxo-N-phenyl-, (Z)-)
![Butanamide, 2-[(2-nitrophenyl)hydrazono]-3-oxo-N-phenyl-, (Z)- structure](https://www.kuujia.com/scimg/cas/62269-03-8x500.png)
62269-03-8 structure
Product name:Butanamide, 2-[(2-nitrophenyl)hydrazono]-3-oxo-N-phenyl-, (Z)-
Butanamide, 2-[(2-nitrophenyl)hydrazono]-3-oxo-N-phenyl-, (Z)- Chemical and Physical Properties
Names and Identifiers
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- Butanamide, 2-[(2-nitrophenyl)hydrazono]-3-oxo-N-phenyl-, (Z)-
- 2-[(2-nitrophenyl)hydrazinylidene]-3-oxo-N-phenylbutanamide
- 2-[2-(2-Nitrophenyl)hydrazinylidene]-3-oxo-N-phenylbutanamide
- 62269-03-8
- DTXSID90810155
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- Inchi: InChI=1S/C16H14N4O4/c1-11(21)15(16(22)17-12-7-3-2-4-8-12)19-18-13-9-5-6-10-14(13)20(23)24/h2-10,21H,1H3,(H,17,22)/b15-11-,19-18?
- InChI Key: VOLSCRJLMCNJBR-MAMKXJJPSA-N
- SMILES: CC(=C(C(=O)NC1=CC=CC=C1)N=NC2=CC=CC=C2[N+](=O)[O-])O
Computed Properties
- Exact Mass: 326.10162
- Monoisotopic Mass: 326.10150494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 113.7
Butanamide, 2-[(2-nitrophenyl)hydrazono]-3-oxo-N-phenyl-, (Z)- Related Literature
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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N. D. Vinh,N. V. Dang,T. T. Trang,H. T. Van,T. T. Thao,L. T. Hue,P. T. Tho RSC Adv., 2020,10, 11957-11965
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Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
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